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Compound of Interest

2-Amino-4-morpholinobutanoic
Compound Name:

acid
CAS No.: 854893-19-9
Cat. No.: B600902

Get Quote

Executive Summary & Chemical Profile[1][2]

2-Amino-4-morpholinobutanoic acid (often encountered as a dihydrochloride salt, CAS
1689522-41-5) is a non-proteinogenic amino acid incorporating a morpholine ring.[1] While it
shares the zwitterionic stability of standard amino acids, the morpholine moiety introduces
specific chemical risks—primarily basicity and susceptibility to N-nitrosation—that dictate its
disposal pathway.[1]

This guide moves beyond generic "organic waste" labeling.[1] It provides a disposal strategy
designed to prevent the formation of carcinogenic nitrosamines and mitigate exothermic acid-
base reactions in waste streams.[1]

Chemical Identity & Properties
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Property Data Operational Implication

) 2-Amino-4-morpholinobutanoic
Chemical Name -

acid

1689522-41-5 Use for waste
CAS Number . i - .

(Dihydrochloride) profiling/manifests.[1]

C

H

Nitrogen-rich; requires high-

Molecular Formula o ]

N temp incineration.[1]

O

Carboxylic acid, Primary ) o -
Morpholine ring is the critical

Functional Groups Amine, Morpholine )
. hazard control point.
(Ether/Amine)
) ] ) Dust control required during

Physical State White to off-white powder

transfer.[1][2]

Spills require aqueous
Solubility Water soluble (High) cleanup; do not use organic

solvents for decon.[1]

Critical Hazard Assessment (The "Why")

As a Senior Scientist, | must emphasize that the primary risk in disposing of this compound is
not acute toxicity, but reactive incompatibility.[2]

A. The Nitrosamine Hazard

The morpholine ring functions as a secondary amine analog.[3] If this waste stream contacts

nitrosating agents (e.g., nitrites, nitrous acid, or nitrogen oxides commonly found in "Oxidizing
waste streams), it can form N-nitrosomorpholine (NMOR), a potent carcinogen.[1][2]

» Directive: NEVER dispose of this substance in containers designated for "Oxidizing Agents"
or "Nitric Acid Waste."[1]
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B. Acid-Base Exothermicity

While the amino acid backbone buffers the molecule, the morpholine nitrogen is basic.[1]

o Directive: Bulk mixing with strong mineral acid wastes (pH < 2) can generate significant heat.
[1] Segregate into "Basic" or "General Organic" streams to maintain thermal stability.[1]

Pre-Disposal Handling & Segregation[4]

Effective disposal begins at the bench.[1] Follow this segregation logic to ensure downstream

safety.

Step 1: Waste Stream Characterization
Do not mix with general solvent waste unless the solvent is compatible.[1]

e Solid Waste: Collect in a dedicated solid waste container.[1]

» Liquid Waste (Mother Liquor): If dissolved in water/buffer, verify pH.[1][2] If pH is
neutral/basic, segregate into "Aqueous Basic/Neutral" waste.[2]

Step 2: Container Selection[1]

o Material: High-Density Polyethylene (HDPE) is preferred.[1] Glass is acceptable but poses a
breakage risk.[1]

o Headspace: Leave at least 10% headspace to accommodate potential off-gassing or thermal
expansion.[1]

Step 3: Deactivation (Spill Cleanup Only)

In the event of a spill, do not simply wipe it up.[1][2]
o Contain: Isolate the powder/liquid.

o Neutralize: If the spill is acidic (due to HCI salt), apply a weak base like Sodium Bicarbonate.

[1][2]
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o Clean: Wash the area with water.[1][4][5][6][7] Avoid bleach (Hypochlorite), as it can react
with amines to form chloramines (toxic gas).[1][2]

Disposal Workflow (The "How")

The following decision tree illustrates the operational logic for disposing of 2-Amino-4-
morpholinobutanoic acid.
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Waste Generation
(2-Amino-4-morpholinobutanoic acid)

Determine Physical State

Solid (Powder/Crystals) Liquid (Solution/Mother Liquor)

Check pH & Solvents

Segregate: Solid Organic Waste
(Do NOT mix with Oxidizers)

Stream B: Acidic Waste

STOP: Potential Exotherm/Nitrosation Risk
Neutralize before combining

After Neutralization

Stream A: Basic/Neutral Organics
(Amine-Compatible)

Labeling:
'Non-Regulated Organic Waste'
Contains: Morpholine Derivative

Final Disposal:

High-Temp Incineration
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Figure 1: Decision tree for the safe segregation and disposal of morpholine-containing amino
acid waste.

Regulatory Compliance & Labeling
RCRA Classification (USA)

While 2-Amino-4-morpholinobutanoic acid is not explicitly listed on the EPA "P" or "U" lists, it
must be characterized by the generator.[1]

o Waste Code: If the substance is not ignitable, corrosive, reactive, or toxic per TCLP, it is
often classified as "Non-RCRA Regulated Waste" but must still be treated as hazardous
chemical waste by policy.[2]

e Morpholine Note: If the waste contains free Morpholine solvent, it may carry D001 (Ignitable)
or D002 (Corrosive) codes.[1][2] Always default to the most stringent classification.

Labeling Requirements
Your waste tag must explicitly state:
e Full Chemical Name: 2-Amino-4-morpholinobutanoic acid.[1][3]

» Hazard Checkboxes: Irritant, Basic (if applicable).

e Warning: "DO NOT MIX WITH NITRITES OR OXIDIZERS."

Emergency Procedures
Accidental Exposure

 Inhalation: Move to fresh air immediately. The morpholine ring can cause respiratory
irritation.[5]

e Skin Contact: Wash with soap and water for 15 minutes.[1][4] Do not use ethanol, as it may
increase skin absorption.[2]

o Eye Contact: Rinse cautiously with water for 15 minutes.[1][5][6] Remove contact lenses if
present.[1][4][5][7]
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Spill Response Kit

Ensure the following are accessible within 10 meters of the usage area:

Nitrile gloves (Double gloving recommended).[1]

P100 Particulate Respirator (if handling powder outside a hood).[1]

Absorbent pads (Universal or Basic).[1]

Sodium Bicarbonate (for neutralization of acid salts).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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